Cas no 59724-57-1 (4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide)

• Product Name: 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide
• CAS No: 59724-57-1
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• MDL: MFCD11926055
• CID: 1056926
• Update Time: 2025-05-25

4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide
• 4-chloro-N-(2-hydroxy-1,1-dimethyl-ethyl)benzenesulfonamide
• 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide

• MDL： MFCD11926055
• Inchi： 1S/C10H14ClNO3S/c1-10(2,7-13)12-16(14,15)9-5-3-8(11)4-6-9/h3-6,12-13H,7H2,1-2H3
• InChI Key： NGHRDVCMEMQKID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC(C)(C)CO)(=O)=O

Computed Properties

• Exact Mass: 263.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 74.78000
• LogP: 2.86090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide

Recent Advances in the Study of 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide (CAS: 59724-57-1)

4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide (CAS: 59724-57-1) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes green chemistry principles, reducing the environmental impact while maintaining high efficiency. The study reported a yield of 85% and demonstrated the scalability of the process, making it a viable option for industrial applications. Additionally, the researchers highlighted the compound's stability under various conditions, which is crucial for its potential use in drug formulations.

In terms of pharmacological activity, 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide has shown promising results in preclinical studies. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on carbonic anhydrase isoforms, a target of interest for treating conditions such as glaucoma and epilepsy. The compound exhibited selective inhibition of CA-II and CA-IX isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing new carbonic anhydrase inhibitors with improved specificity and reduced side effects.

Further research has explored the compound's potential in oncology. A 2023 study in European Journal of Medicinal Chemistry evaluated its antiproliferative activity against a panel of cancer cell lines, including breast, lung, and colon cancer. The results indicated significant cytotoxicity, particularly in breast cancer cells, with mechanisms involving apoptosis induction and cell cycle arrest. The study also identified key structural modifications that could enhance its efficacy, paving the way for future drug development efforts.

Beyond its direct therapeutic applications, 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide has also been investigated for its role in drug delivery systems. A 2021 study in Molecular Pharmaceutics explored its use as a linker in antibody-drug conjugates (ADCs), demonstrating its stability and compatibility with various payloads. The researchers noted its potential to improve the pharmacokinetic properties of ADCs, thereby enhancing their therapeutic index. This application underscores the versatility of the compound in advancing modern drug delivery technologies.

In conclusion, 4-Chloro-N-(2-hydroxy-1,1-dimethylethyl)benzenesulfonamide (CAS: 59724-57-1) represents a multifaceted compound with significant potential in medicinal chemistry and drug development. Recent studies have elucidated its synthetic pathways, pharmacological activities, and applications in drug delivery, providing a solid foundation for future research. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery and development of novel therapeutics, addressing unmet medical needs across various disease areas.